Cas no 798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-)

798540-03-1 structure
Product name:L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
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- L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
- (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
- L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionine
- 798540-03-1
- DTXSID00823599
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- Inchi: InChI=1S/C19H37N7O5S2/c1-10(2)14(20)17(29)24-11(5-4-7-23-19(21)22)15(27)26-13(9-32)16(28)25-12(18(30)31)6-8-33-3/h10-14,32H,4-9,20H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)(H,30,31)(H4,21,22,23)/t11-,12-,13-,14-/m0/s1
- InChI Key: YQSSCVQSGVEDBB-XUXIUFHCSA-N
- SMILES: CC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)NC(CS)C(=O)NC(CCSC)C(=O)O)N
Computed Properties
- Exact Mass: 507.22975965g/mol
- Monoisotopic Mass: 507.22975965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 16
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 241Ų
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Related Literature
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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